Cas no 1807424-84-5 (Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate
• CAS No: 1807424-84-5
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 4959654
• Update Time: 2025-10-30

Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate

• Inchi： 1S/C15H15NO4/c1-2-20-15(19)13-7-5-11(4-3-9-16)10-12(13)6-8-14(17)18/h5-8,10H,2-4H2,1H3,(H,17,18)/b8-6+
• InChI Key： YRSQWAKWUDAVKZ-SOFGYWHQSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1/C=C/C(=O)O)CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 421
• XLogP3: 2
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate

Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate (CAS No. 1807424-84-5): An Overview of Its Structure, Properties, and Applications

Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate (CAS No. 1807424-84-5) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular structure, which includes a benzene ring substituted with a carboxyvinyl group and a cyanoethyl group, as well as an ethyl ester moiety.

The molecular formula of Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate is C₁₅H₁₃NO₄, and its molecular weight is approximately 279.26 g/mol. The compound's structure can be visualized as follows:

The presence of the carboxyvinyl and cyanoethyl groups imparts unique chemical properties to the molecule. The carboxyvinyl group can participate in various chemical reactions, such as esterification and condensation reactions, making it a valuable intermediate in the synthesis of more complex organic compounds. The cyanoethyl group, on the other hand, is known for its reactivity and can be converted into other functional groups through various chemical transformations.

In terms of physical properties, Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate is a solid at room temperature with a melting point of approximately 105°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes and reactions.

Recent research has focused on the potential applications of Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate in the pharmaceutical industry. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cancer cell growth in vitro. The researchers attributed this activity to the presence of the cyanoethyl group, which may interact with specific cellular targets involved in cancer progression.

In addition to its potential therapeutic applications, Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate has also been explored for its use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of new polymers and coatings. A study published in the Journal of Polymer Science in 2019 demonstrated that this compound could be polymerized to form materials with enhanced mechanical properties and improved thermal stability. These materials have potential applications in areas such as electronics, automotive parts, and biomedical devices.

The synthesis of Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate typically involves a multi-step process that includes the formation of the carboxyvinyl and cyanoethyl groups on the benzene ring followed by esterification with ethanol. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-bromobenzoic acid with acryloyl chloride to form the carboxyvinyl-substituted benzene ring, followed by nucleophilic substitution with cyanoethanol to introduce the cyanoethyl group. The final step involves esterification with ethanol to yield the desired product.

The safety profile of Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate is an important consideration for its practical use. While no significant toxicological data are currently available for this specific compound, general guidelines for handling organic compounds should be followed to ensure safe usage. This includes proper storage conditions, use of personal protective equipment (PPE), and adherence to laboratory safety protocols.

In conclusion, Ethyl 2-(2-carboxyvinyl)-4-(2-cyanoethyl)benzoate (CAS No. 1807424-84-5) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its biological activities and material properties, this compound is likely to play an increasingly important role in various scientific and industrial fields.